![molecular formula C23H24NO2P B052830 N-Boc-Imino-(triphenyl)phosphorane CAS No. 68014-21-1](/img/structure/B52830.png)
N-Boc-Imino-(triphenyl)phosphorane
Overview
Description
N-Boc-Imino-(triphenyl)phosphorane is a novel phosphorane-based reagent used in organic synthesis. It is a versatile and efficient reagent that can be used to synthesize a variety of organic compounds. This reagent has a wide range of applications in various fields such as medicinal chemistry, pharmaceutical research, and drug discovery. It is a useful tool for chemists and researchers who are looking to develop new and improved synthetic routes for organic compounds.
Scientific Research Applications
Structure Analysis : Studies have focused on determining the structural properties of compounds related to N-Boc-Imino-(triphenyl)phosphorane using techniques like X-ray and neutron diffraction (Davidson et al., 1998).
Metal-Mediated Reactions : Research has shown that imino(triphenyl)phosphorane reacts with nitrile complexes of platinum to form hydrolytically sensitive compounds, indicating its potential in organometallic chemistry (Bokach et al., 2005).
Dipole Moment Estimation : Investigations into the electronic absorption and fluorescence spectra of coumarin derivatives of imino(triphenyl)phosphorane have been carried out, aiding in understanding the electronic properties of these compounds (Joshi et al., 2014).
Ligand Synthesis and Applications : Iminophosphorane compounds have been used as ligands in organometallic chemistry, contributing to the stabilization of various metal complexes (Wingerter et al., 2001).
Amination Reactions : N-Boc-iminophosphorane compounds have been employed in the amination of aldehydes, showcasing their utility in organic synthesis (Vidal et al., 1993).
Synthesis of Heterocycles : The compound has been utilized in the synthesis of novel heterocycles, demonstrating its versatility in creating complex organic structures (Yamamoto et al., 1999).
Safety and Hazards
The compound has been classified with the GHS05 pictogram, indicating that it is corrosive . The hazard statements include H302, H315, H318, H335, and H411 . Precautionary measures include P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P330, P362+P364, P403+P233, and P501 .
Biochemical Analysis
Biochemical Properties
N-Boc-Imino-(triphenyl)phosphorane plays a significant role in biochemical reactions, particularly in the formation of ketimines. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to react with aldehydes and ketones to form stable imines, which are crucial intermediates in many biochemical pathways . The nature of these interactions involves the formation of a phosphorane intermediate, which facilitates the transfer of the imino group to the target molecule.
Cellular Effects
This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can modulate the activity of certain enzymes involved in metabolic pathways, leading to changes in metabolite levels and flux . Additionally, it has been observed to impact the expression of genes related to oxidative stress and apoptosis, indicating its potential role in regulating cell survival and death.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. The compound can bind to specific enzymes, either inhibiting or activating their activity. For instance, it can act as an inhibitor of certain proteases by forming a stable complex with the enzyme’s active site . This interaction can lead to changes in gene expression, particularly those genes involved in stress response and metabolic regulation.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable when stored in a dark, dry place at room temperature . It can degrade over time, leading to a decrease in its reactivity and effectiveness. Long-term studies have shown that the compound can have lasting effects on cellular function, particularly in in vitro and in vivo models .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate enzyme activity and gene expression without causing significant toxicity . At higher doses, it can lead to adverse effects, including oxidative stress and apoptosis. These threshold effects highlight the importance of careful dosage optimization in experimental settings.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as oxidoreductases and transferases, facilitating the transfer of the imino group to various substrates . This interaction can affect metabolic flux and the levels of key metabolites, influencing overall cellular metabolism.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments . For instance, it may be preferentially localized in the cytoplasm or nucleus, depending on the presence of specific transporters.
Subcellular Localization
The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may be localized to the mitochondria, where it can modulate mitochondrial function and energy metabolism.
Properties
IUPAC Name |
tert-butyl N-(triphenyl-λ5-phosphanylidene)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24NO2P/c1-23(2,3)26-22(25)24-27(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNXPVXCUELYHDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24NO2P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80373547 | |
Record name | N-Boc-Imino-(triphenyl)phosphorane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80373547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68014-21-1 | |
Record name | N-Boc-Imino-(triphenyl)phosphorane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80373547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Boc-Imino-(triphenyl)phosphorane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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